Cas no 25191-13-3 (POLY-L-PROLINE)

• Product Name: POLY-L-PROLINE
• CAS No: 25191-13-3
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD00166364
• CID: 241531
• PubChem ID: 24898465
• Update Time: 2026-05-14

POLY-L-PROLINE Chemical and Physical Properties

Names and Identifiers

• POLY-L-PROLINE
• poly-L-proline mol wt 1000-10000
• poly-L-proline mol wt greater than*30000

• MDL： MFCD00166364
• Inchi： InChI=1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： ONIBWKKTOPOVIA-UHFFFAOYSA-N
• SMILES： OC(C1CCCN1)=O

Computed Properties

• Exact Mass: 115.063329
• Monoisotopic Mass: 115.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.186
• Melting Point: 220-222 DEG C, DECOMP
• Boiling Point: 252.2°Cat760mmHg
• Flash Point: 106.3°C
• Solubility: Not determined

POLY-L-PROLINE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides